Cas no 2171245-57-9 ((3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid)
(3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid
- 2171245-57-9
- EN300-1575445
-
- Inchi: 1S/C28H28N2O5/c1-2-19(16-27(32)33)29-26(31)15-18-8-7-9-20(14-18)30-28(34)35-17-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-14,19,25H,2,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t19-/m1/s1
- InChI Key: KAHJOVCFGKTBIF-LJQANCHMSA-N
- SMILES: O(C(NC1=CC=CC(=C1)CC(N[C@@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 472.19982200g/mol
- Monoisotopic Mass: 472.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
(3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1575445-0.05g |
(3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid |
2171245-57-9 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1575445-0.1g |
(3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid |
2171245-57-9 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1575445-0.25g |
(3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid |
2171245-57-9 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1575445-0.5g |
(3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid |
2171245-57-9 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1575445-1.0g |
(3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid |
2171245-57-9 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1575445-2.5g |
(3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid |
2171245-57-9 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1575445-5.0g |
(3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid |
2171245-57-9 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1575445-10.0g |
(3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid |
2171245-57-9 | 10g |
$14487.0 | 2023-06-04 |
(3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on (3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid
Recent Advances in the Study of (3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid (CAS: 2171245-57-9)
In recent years, the compound (3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid (CAS: 2171245-57-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including drug discovery, peptide synthesis, and targeted therapy. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide-based drug development.
Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel peptide-based inhibitors targeting protease enzymes. The study demonstrated that the Fmoc-protected amino acid derivative could be efficiently incorporated into peptide chains, enabling the development of high-affinity inhibitors with improved pharmacokinetic properties. This advancement opens new avenues for the treatment of diseases such as cancer and viral infections, where protease inhibition is a critical therapeutic strategy.
Another significant development involves the use of (3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid in the design of prodrugs. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 explored its potential as a prodrug linker, facilitating the targeted release of active pharmaceutical agents in specific tissues. The study reported enhanced bioavailability and reduced off-target effects, underscoring the compound's utility in precision medicine.
In addition to its applications in drug development, this compound has also been investigated for its role in chemical biology tools. A recent study in ACS Chemical Biology utilized it as a building block for the synthesis of activity-based probes (ABPs), which are instrumental in studying enzyme activity and identifying novel drug targets. The researchers successfully demonstrated the probe's ability to selectively label and inhibit target enzymes in complex biological systems, providing valuable insights into enzyme function and regulation.
Despite these promising developments, challenges remain in the large-scale production and application of (3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid. Issues such as synthetic yield, purity, and stability under physiological conditions need to be addressed to fully realize its potential. Ongoing research aims to overcome these hurdles through innovative synthetic strategies and formulation technologies.
In conclusion, (3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid (CAS: 2171245-57-9) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to prodrug design and chemical probes, highlighting its broad utility. As research continues to uncover new uses and optimize its properties, this compound is poised to play an increasingly important role in advancing drug discovery and therapeutic innovation.
2171245-57-9 ((3R)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)